
An In-Depth Technical Guide to the Structure
and Function of (+-)-Palmitoyl Carnitine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (+-)-Palmitoyl carnitine

CAS No.: 1935-18-8

Cat. No.: B157527

Get Quote

This guide provides a comprehensive technical overview of (+-)-Palmitoyl carnitine, a pivotal

molecule in cellular metabolism. Designed for researchers, scientists, and drug development

professionals, this document delves into the core biochemical principles, analytical

methodologies, and the multifaceted physiological and pathological roles of this long-chain

acylcarnitine.

The Molecular Architecture and Physicochemical
Properties of Palmitoyl Carnitine
(+/-)-Palmitoyl carnitine is an ester derivative of carnitine, formed from the sixteen-carbon

saturated fatty acid, palmitic acid. Its chemical formula is C₂₃H₄₅NO₄, with a molecular weight

of 399.61 g/mol .[1][2] The structure is amphiphilic, possessing a hydrophilic quaternary

ammonium and carboxylate head group from the carnitine moiety and a long, hydrophobic

palmitoyl tail.[1] This dual nature imparts surfactant-like properties, allowing it to interact with

and even solubilize biological membranes, a characteristic that is central to both its

physiological function and its pathological effects.[1][2]
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Property Value Reference

Molecular Formula C₂₃H₄₅NO₄ [1]

Molecular Weight 399.61 g/mol [1]

IUPAC Name
(3R)-3-(hexadecanoyloxy)-4-

(trimethylazaniumyl)butanoate
[1]

Key Structural Feature Amphiphilic [1]

The Central Role of Palmitoyl Carnitine in Fatty Acid
Metabolism: The Carnitine Shuttle
The primary and most well-understood function of palmitoyl carnitine is its role as an

indispensable intermediate in the transport of long-chain fatty acids from the cytosol into the

mitochondrial matrix for β-oxidation.[1][2] Long-chain fatty acyl-CoAs, such as palmitoyl-CoA,

cannot directly cross the inner mitochondrial membrane.[2] The carnitine shuttle, a multi-

enzyme system, facilitates this transport.

The process begins with the activation of palmitic acid to palmitoyl-CoA in the cytoplasm.[2]

The subsequent steps are as follows:

Esterification: On the outer mitochondrial membrane, Carnitine Palmitoyltransferase 1

(CPT1) catalyzes the transfer of the palmitoyl group from palmitoyl-CoA to L-carnitine,

forming palmitoyl carnitine and releasing Coenzyme A (CoA).[1][2]

Translocation: Palmitoyl carnitine is then transported across the inner mitochondrial

membrane into the matrix by the Carnitine-Acylcarnitine Translocase (CACT).[2][3]

Re-esterification: Within the mitochondrial matrix, Carnitine Palmitoyltransferase 2 (CPT2),

located on the inner mitochondrial membrane, reverses the process, transferring the

palmitoyl group from palmitoyl carnitine back to CoA to reform palmitoyl-CoA.[1][2] The

liberated L-carnitine is then transported back to the cytosol by CACT.[4]

This intricate shuttle system ensures a steady supply of fatty acids for energy production

through β-oxidation and the tricarboxylic acid (TCA) cycle.[5]
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Caption: The Carnitine Shuttle for long-chain fatty acid transport into the mitochondria.
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Pathophysiological Implications of Altered Palmitoyl
Carnitine Metabolism
Disruptions in the delicate balance of palmitoyl carnitine synthesis, transport, and utilization can

have profound pathological consequences.

Genetic Deficiencies of the Carnitine Shuttle
Inherited defects in the enzymes of the carnitine shuttle lead to a group of metabolic disorders

characterized by impaired fatty acid oxidation.

CPT1 Deficiency: This rare autosomal recessive disorder prevents the entry of long-chain

fatty acids into the mitochondria for oxidation.[6] Symptoms are often triggered by fasting or

illness and include hypoketotic hypoglycemia, hepatomegaly, and liver dysfunction.[6]

CPT2 Deficiency: This is the most common inherited disorder of long-chain fatty acid

oxidation affecting skeletal muscle.[7] It presents with a spectrum of severity, from a lethal

neonatal form to a milder myopathic form characterized by exercise-induced muscle pain

and myoglobinuria.[7]

CACT Deficiency: This severe disorder typically presents in the neonatal period with life-

threatening episodes of hypoketotic hypoglycemia, hyperammonemia, cardiomyopathy, and

arrhythmias.[8][9][10]

Palmitoyl Carnitine Accumulation and Cellular
Dysfunction
Under conditions of metabolic stress, such as myocardial ischemia or insulin resistance, the

rate of fatty acid influx into the mitochondria can exceed the capacity of β-oxidation. This leads

to an accumulation of acylcarnitines, including palmitoyl carnitine.[11] This accumulation is not

benign and can contribute to cellular damage through several mechanisms:

Membrane Disruption: Due to its detergent-like properties, high concentrations of palmitoyl

carnitine can disrupt the integrity of cellular membranes, including the sarcolemma and

mitochondrial membranes.[1][2]
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Mitochondrial Dysfunction: Elevated levels of palmitoyl carnitine have been shown to induce

mitochondrial dysfunction, including depolarization of the mitochondrial membrane potential

and increased production of reactive oxygen species (ROS).[12]

Modulation of Ion Channels: Palmitoyl carnitine can directly interact with and modulate the

activity of various ion channels, including L-type calcium channels and ATP-sensitive

potassium (KATP) channels.[13][14][15] This can contribute to cardiac arrhythmias observed

during ischemia.

Pro-inflammatory Signaling: In the context of prostate cancer, elevated levels of palmitoyl

carnitine have been shown to increase the expression and secretion of the pro-inflammatory

cytokine IL-6 and induce a rapid influx of calcium.[4][16]

Induction of Apoptosis: The balance between L-carnitine and palmitoyl carnitine may play a

role in regulating caspase activity and apoptosis.[17] An increase in palmitoyl carnitine

formation has been observed during Fas-mediated apoptosis.[17]
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Caption: Pathological consequences of elevated palmitoyl carnitine levels.

Methodologies for the Study of Palmitoyl Carnitine
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Quantification of Palmitoyl Carnitine by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)
LC-MS/MS is the gold standard for the sensitive and specific quantification of acylcarnitines,

including palmitoyl carnitine, in biological samples.[18]

Principle: This technique separates acylcarnitines based on their physicochemical properties

using liquid chromatography, followed by their detection and quantification using tandem mass

spectrometry. The use of stable isotope-labeled internal standards is crucial for accurate

quantification.[19][20]

Step-by-Step Protocol for Plasma Sample Analysis:

Sample Preparation:

To 100 µL of plasma in a microcentrifuge tube, add 5 µL of an internal standard working

stock solution (containing deuterated palmitoyl carnitine).[21]

Vortex the sample for 10 seconds and incubate at room temperature for 10 minutes.[21]

Add 300 µL of ice-cold methanol to precipitate proteins.[21]

Vortex again for 10 seconds and then centrifuge at 4000 rpm for 10 minutes.[21]

Transfer 100 µL of the supernatant to a clean vial containing 900 µL of the initial mobile

phase (e.g., 0.1% formic acid in water).[21]

Vortex for 10 seconds before injection into the LC-MS/MS system.[21]

Chromatographic Separation:

Utilize a suitable column for retaining polar compounds, such as a HILIC (Hydrophilic

Interaction Liquid Chromatography) silica column.[19][20][22]

Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g.,

0.1% formic acid in water) and an organic component (e.g., acetonitrile with 0.1% formic
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acid).

Mass Spectrometric Detection:

Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion (protonated

molecule) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and

a specific product ion is monitored in the third quadrupole (Q3).[19]

Analyte Precursor Ion (m/z) Product Ion (m/z)

Palmitoyl carnitine 400.4 85.1

d3-Palmitoyl carnitine (Internal

Standard)
403.4 85.1

Measurement of Carnitine Palmitoyltransferase (CPT)
Activity
Assaying the activity of CPT enzymes is crucial for diagnosing CPT deficiencies and for

research into fatty acid metabolism.

4.2.1. Colorimetric Assay for CPT1 Activity

Principle: This assay measures the activity of CPT1 by detecting the release of Coenzyme A

(CoA) when palmitoyl-CoA and L-carnitine are converted to palmitoyl carnitine. The free CoA

reacts with a chromogenic agent, such as 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), to

produce a colored product (TNB) that can be measured spectrophotometrically at 412 nm.[23]

Step-by-Step Protocol:

Sample Preparation: Prepare tissue or cell homogenates in a suitable buffer.

Reaction Mixture: Prepare a reaction mixture containing buffer, DTNB, and L-carnitine.

Initiation of Reaction: Add the sample homogenate to the reaction mixture and pre-incubate.

Initiate the reaction by adding palmitoyl-CoA.
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Measurement: Monitor the increase in absorbance at 412 nm over time using a

spectrophotometer.

Calculation: The rate of increase in absorbance is directly proportional to the CPT1 activity.

4.2.2. Mass Spectrometry-Based Assay for CPT2 Activity

Principle: This highly sensitive and specific method measures CPT2 activity by quantifying the

formation of a product in a coupled enzyme reaction. Palmitoyl carnitine is converted by CPT2

to free carnitine, which is then used by carnitine acetyltransferase (CAT) to form acetylcarnitine.

The amount of acetylcarnitine produced, quantified by LC-MS/MS, is directly proportional to the

CPT2 activity.[1]

Step-by-Step Protocol:

Sample Preparation: Prepare tissue homogenates (e.g., from muscle biopsy) or lymphocyte

pellets.

Reaction Mixture: Prepare a single-tube reaction mixture containing buffer, palmitoyl

carnitine, acetyl-CoA, and carnitine acetyltransferase.

Initiation and Incubation: Add the sample to the reaction mixture and incubate at a controlled

temperature for a specific time.

Reaction Termination and Sample Processing: Stop the reaction (e.g., by adding a strong

acid) and process the sample for LC-MS/MS analysis as described above for acylcarnitines.

Quantification: Quantify the amount of acetylcarnitine produced using LC-MS/MS with an

appropriate internal standard.

Calculation: The CPT2 activity is calculated based on the amount of acetylcarnitine formed

per unit of time and protein concentration.

Conclusion and Future Directions
(+/-)-Palmitoyl carnitine is a molecule of central importance in cellular energy metabolism. Its

primary role as a carrier of long-chain fatty acids into the mitochondria is well-established, and

the clinical consequences of defects in this pathway are significant. Emerging research
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continues to unveil more nuanced roles for palmitoyl carnitine in cellular signaling, ion channel

regulation, and the pathogenesis of a range of diseases beyond inherited metabolic disorders.

For researchers and drug development professionals, a thorough understanding of palmitoyl

carnitine's biochemistry and the methodologies to study it are paramount. The continued

development of sensitive analytical techniques will further elucidate the complex interplay

between palmitoyl carnitine metabolism and cellular function in both health and disease,

potentially revealing new therapeutic targets for a variety of metabolic and inflammatory

conditions.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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